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  4. 7-(4/'-amino-2/'-methylpyrrolidinyl)-1-(2,4-difluorophenyl)-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyri
7-(4/'-amino-2/'-methylpyrrolidinyl)-1-(2,4-difluorophenyl)-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyri 7-(4/'-amino-2/'-methylpyrrolidinyl)-1-(2,4-difluorophenyl)-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyri
Brand Name: Vulcanchem
CAS No.: 114676-84-5
VCID: VC0055802
InChI: InChI=1S/C20H17F3N4O3/c1-9-4-11(24)7-26(9)19-15(23)6-12-17(28)13(20(29)30)8-27(18(12)25-19)16-3-2-10(21)5-14(16)22/h2-3,5-6,8-9,11H,4,7,24H2,1H3,(H,29,30)/t9-,11-/m0/s1
SMILES: CC1CC(CN1C2=C(C=C3C(=O)C(=CN(C3=N2)C4=C(C=C(C=C4)F)F)C(=O)O)F)N
Molecular Formula: C20H17F3N4O3
Molecular Weight: 418.4 g/mol

7-(4/'-amino-2/'-methylpyrrolidinyl)-1-(2,4-difluorophenyl)-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyri

CAS No.: 114676-84-5

Main Products

VCID: VC0055802

Molecular Formula: C20H17F3N4O3

Molecular Weight: 418.4 g/mol

7-(4/'-amino-2/'-methylpyrrolidinyl)-1-(2,4-difluorophenyl)-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyri - 114676-84-5

CAS No. 114676-84-5
Product Name 7-(4/'-amino-2/'-methylpyrrolidinyl)-1-(2,4-difluorophenyl)-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyri
Molecular Formula C20H17F3N4O3
Molecular Weight 418.4 g/mol
IUPAC Name 7-[(2S,4S)-4-amino-2-methylpyrrolidin-1-yl]-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
Standard InChI InChI=1S/C20H17F3N4O3/c1-9-4-11(24)7-26(9)19-15(23)6-12-17(28)13(20(29)30)8-27(18(12)25-19)16-3-2-10(21)5-14(16)22/h2-3,5-6,8-9,11H,4,7,24H2,1H3,(H,29,30)/t9-,11-/m0/s1
Standard InChIKey IHZWSSPWZKJJMD-ONGXEEELSA-N
Isomeric SMILES C[C@H]1C[C@@H](CN1C2=C(C=C3C(=O)C(=CN(C3=N2)C4=C(C=C(C=C4)F)F)C(=O)O)F)N
SMILES CC1CC(CN1C2=C(C=C3C(=O)C(=CN(C3=N2)C4=C(C=C(C=C4)F)F)C(=O)O)F)N
Canonical SMILES CC1CC(CN1C2=C(C=C3C(=O)C(=CN(C3=N2)C4=C(C=C(C=C4)F)F)C(=O)O)F)N
Synonyms 7-(4'-amino-2'-methylpyrrolidinyl)-1-(2,4-difluorophenyl)-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
ADDNC
PubChem Compound 195106
Last Modified Nov 11 2021
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